1,4-Naphthalenedione, 6-chloro-2,3-dimethoxy-

• CAS No.: 91037-30-8
• Molecular Formula: C12H9ClO4
• Molecular Weight: 252.65 g/mol
• IUPAC Name: 6-chloro-2,3-dimethoxynaphthalene-1,4-dione
• InChI: InChI=1S/C12H9ClO4/c1-16-11-9(14)7-4-3-6(13)5-8(7)10(15)12(11)17-2/h3-5H,1-2H3
• InChI Key: MVPZYCGLSLILFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)C2=C(C1=O)C=CC(=C2)Cl)OC

Description

1,4-Naphthalenedione, 6-chloro-2,3-dimethoxy- is a useful research compound. Its molecular formula is C12H9ClO4 and its molecular weight is 252.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A benzene (8 ml) solution of 2,3-dimethoxybenzo-1,4-quinone (1.0 g, 5.9 mmol) and 3-chloro-1-methoxy-1,3-butadiene (1.4 g, 12.0 mmol) is stirred for 35 hours under an inert atmosphere. After this time, oxygen or air is briefly bubbled through the solution (20 minutes) and the contents are passed through a silica gel plug to afford 1.07 g (72%) of analytically pure 2,3-dimethoxy-6-chloro-1,4-naphthoquinone, mp 127°-130° C.